4-ACETAMINOPHEN SULFATE
4-ACETAMINOPHEN SULFATE
Paracetamol sulfate, also known as acetaminophen sulphate, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. Paracetamol sulfate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Paracetamol sulfate has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, paracetamol sulfate is primarily located in the cytoplasm. Paracetamol sulfate participates in a number of enzymatic reactions. In particular, Paracetamol sulfate and adenosine 3', 5'-diphosphate can be biosynthesized from acetaminophen and phosphoadenosine phosphosulfate through the action of the enzymes sulfotransferase 1A1, estrogen sulfotransferase, bile salt sulfotransferase, and sulfotransferase 1a3/1a4. In addition, Paracetamol sulfate can be converted into paracetamol sulfate through the action of the enzyme ATP-binding cassette sub-family g member 2. In humans, paracetamol sulfate is involved in the acetaminophen metabolism pathway.
Paracetamol sulfate is an aryl sulfate that is paracetamol in which the hydroxy group has been replaced by a sulfooxy group. It has a role as a drug metabolite. It is an aryl sulfate and a member of acetamides. It derives from a paracetamol.
Paracetamol sulfate is an aryl sulfate that is paracetamol in which the hydroxy group has been replaced by a sulfooxy group. It has a role as a drug metabolite. It is an aryl sulfate and a member of acetamides. It derives from a paracetamol.
Brand Name:
Vulcanchem
CAS No.:
10066-90-7
VCID:
VC0162742
InChI:
InChI=1S/C8H9NO5S/c1-6(10)9-7-2-4-8(5-3-7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
SMILES:
CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)O
Molecular Formula:
C8H9NO5S
Molecular Weight:
231.23 g/mol
4-ACETAMINOPHEN SULFATE
CAS No.: 10066-90-7
Main Products
VCID: VC0162742
Molecular Formula: C8H9NO5S
Molecular Weight: 231.23 g/mol
| CAS No. | 10066-90-7 |
|---|---|
| Product Name | 4-ACETAMINOPHEN SULFATE |
| Molecular Formula | C8H9NO5S |
| Molecular Weight | 231.23 g/mol |
| IUPAC Name | (4-acetamidophenyl) hydrogen sulfate |
| Standard InChI | InChI=1S/C8H9NO5S/c1-6(10)9-7-2-4-8(5-3-7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13) |
| Standard InChIKey | IGTYILLPRJOVFY-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)O |
| Canonical SMILES | CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)O |
| Physical Description | Solid |
| Description | Paracetamol sulfate, also known as acetaminophen sulphate, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. Paracetamol sulfate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Paracetamol sulfate has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, paracetamol sulfate is primarily located in the cytoplasm. Paracetamol sulfate participates in a number of enzymatic reactions. In particular, Paracetamol sulfate and adenosine 3', 5'-diphosphate can be biosynthesized from acetaminophen and phosphoadenosine phosphosulfate through the action of the enzymes sulfotransferase 1A1, estrogen sulfotransferase, bile salt sulfotransferase, and sulfotransferase 1a3/1a4. In addition, Paracetamol sulfate can be converted into paracetamol sulfate through the action of the enzyme ATP-binding cassette sub-family g member 2. In humans, paracetamol sulfate is involved in the acetaminophen metabolism pathway. Paracetamol sulfate is an aryl sulfate that is paracetamol in which the hydroxy group has been replaced by a sulfooxy group. It has a role as a drug metabolite. It is an aryl sulfate and a member of acetamides. It derives from a paracetamol. |
| Related CAS | 32113-41-0 (mono-potassium salt) |
| Synonyms | acetaminophen sulfate ester acetaminophen sulfate ester, monopotassium salt acetaminophen-sulfate N-acetyl-4-aminophenol sulfate paracetamol sulfate |
| PubChem Compound | 83939 |
| Last Modified | Nov 11 2021 |
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